Cas no 193014-01-6 (Ethyl 3-amino-2-nitrobenzoate)

Ethyl 3-amino-2-nitrobenzoate Properties

Names and Identifiers

• Ethyl 3-amino-2-nitrobenzoate
• Benzoic acid,3-amino-2-nitro-, ethyl ester
• 3-Amino-2-nitro-benzoesaeure-aethylester
• 3-amino-2-nitro-benzoic acid ethyl ester
• AGN-PC-01U7V3
• ANW-47590
• CTK8B5104
• RP26553
• SureCN3789796
• Benzoic acid, 3-amino-2-nitro-, ethyl ester (9CI)
• IJNYIIHVEXLJGI-UHFFFAOYSA-N
• CM12433
• EN001903
• AX8208791
• W4131
• ST24030552
• Benzoic acid, 3-amino-2-nitro-, ethyl ester
• AMY7604
• SB78727
• AKOS015919653
• SCHEMBL3789796
• 193014-01-6
• SY110991
• DTXSID40592737
• AS-18190
• CS-W022668
• 3-amino-2-nitrobenzoic acid ethyl ester
• MFCD12911920
• ethyl3-amino-2-nitrobenzoate
• A856767
• Ethyl 3-amino-2-nitro-benzoate
• FT-0703730
• J-520840
• DB-065805
• +Expand

• MDL： MFCD12911920
• InChIKey： IJNYIIHVEXLJGI-UHFFFAOYSA-N
• Inchi： 1S/C9H10N2O4/c1-2-15-9(12)6-4-3-5-7(10)8(6)11(13)14/h3-5H,2,10H2,1H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1C([H])=C([H])C([H])=C(C=1[N+](=O)[O-])N([H])[H])=O

Computed Properties

• Exact Mass: 210.0641
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 210.06405680g/mol
• Heavy Atom Count: 15
• Complexity: 251
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 98.1

Experimental Properties

• LogP: 2.45810
• PSA: 95.46
• Refractive Index: 1.592
• Boiling Point: 364.6±22.0 °C at 760 mmHg
• Melting Point: 48-49 ºC
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 174.3±22.3 °C
• Solubility: Very slightly soluble (0.38 g/l) (25 º C),
• Color/Form: No data avaiable
• Density: 1.330±0.06 g/cm3 (20 ºC 760 Torr),